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Compound of Interest

Methyl 2-bromo-4-
Compound Name:

hydroxybenzoate
CAS No.: 101085-03-4
Cat. No.: B3030892

Get Quote

Executive Safety Snhapshot

Methyl 2-bromo-4-hydroxybenzoate is a halogenated phenolic ester commonly used as an
intermediate in pharmaceutical synthesis.[1] Its disposal requires strict adherence to
halogenated waste protocols.[1][2] Unlike standard organic waste, the presence of the bromine
atom necessitates specific incineration conditions to prevent the release of corrosive hydrogen
bromide (HBr) gas.

Critical Hazard Profile:
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Property Designation Operational Implication

MUST be segregated from
Chemical Class Halogenated Organic Solid non-halogenated solvents.

[1]

o High toxicity; avoid dust
Toxicity Acute Tox. 3 (Oral) ) )
generation during transfer.[1]

Zero tolerance for drain

Environmental Aquatic Chronic 2/3 )
disposal.[1]

| Reactivity | Incompatible with Oxidizers | Do not co-mingle with nitric acid or peroxides in

waste streams.[1][3] |

The Core Directive: The Segregation Logic[1]

Why Segregation Matters: Standard laboratory incinerators often operate without the acid-gas
scrubbers required for halogenated compounds.[1] If Methyl 2-bromo-4-hydroxybenzoate is
disposed of in a "General Organic" stream, its combustion releases HBr, which corrodes
incinerator infrastructure and violates EPA/local emissions standards.[1]

The Golden Rule:

"If it has a halogen (F, CI, Br, 1), it goes in the Halogenated Waste Stream."

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste

Applicable for: Expired reagents, contaminated spatulas, weighing boats, and filter cakes.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk for solids.[1]
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e Labeling:
o Affix a hazardous waste label before adding waste.[1][2]

o Mandatory Fields: Full Chemical Name ("Methyl 2-bromo-4-hydroxybenzoate"), Hazard
Checkbox ("Toxic"), and Constituent Tag ("Halogenated Organic Solid").

e Transfer:
o Wear nitrile gloves and safety goggles.[1]
o Transfer solid waste inside a fume hood to capture potential dust.[1]

o Do not dissolve the solid in solvent just to dispose of it; this increases waste volume and
cost unnecessarily.[1]

o Sealing: Ensure the lid is screw-tight. Parafilm is not a secondary seal for waste containers;
use proper caps.[1]

Scenario B: Disposal of Reaction Mixtures (Solutions)

Applicable for: Mother liquors, reaction solvents, and washings.
» Solvent Compatibility Check:

o If the compound is dissolved in a non-halogenated solvent (e.g., Methanol, Ethyl Acetate),
the entire mixture is now classified as Halogenated Waste.

o Reasoning: Even trace amounts of halogens contaminate the bulk solvent stream.[1]
e Accumulation:

o Pour into the carboy designated "Halogenated Organic Solvents."[1]

o Never fill beyond the shoulder of the carboy (leave 10% headspace for expansion).[1]

e Log Entry:
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o Record the volume and the specific concentration of Methyl 2-bromo-4-
hydroxybenzoate on the waste log sheet attached to the carboy.[1]

Spill Management Protocol

Immediate Action: Isolate the area. If the spill exceeds 509 or is outside a fume hood, evacuate
and contact EHS.[1]

Spill Type Cleanup Procedure

1. Dampen a paper towel with water (prevents
dust dispersal).2.[1] Gently wipe inward from the

Dry Solid Spill spill perimeter.3.[1] Place used towels in a
sealable bag.4. Dispose of bag in Halogenated
Solid Waste.

1. Cover with an inert absorbent (Vermiculite or

chemically treated pads).2.[1] Wait 5 minutes for
Solution Spill absorption.3. Scoop into a temporary

container.4. Label as "Debris from Halogenated

Spill" and request pickup.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the critical decision pathways for disposing of Methyl 2-
bromo-4-hydroxybenzoate to ensure regulatory compliance.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3030892/docs?utm_src=pdf-body#methyl-2-bromo-4-hydroxybenzoate-laboratory-disposal-handling-guide-1
https://www.benchchem.com/product/b3030892/docs?utm_src=pdf-body#methyl-2-bromo-4-hydroxybenzoate-laboratory-disposal-handling-guide-1
https://www.capotchem.com/doc/msds_653-92-9.do
https://www.capotchem.com/doc/msds_653-92-9.do
https://www.capotchem.com/doc/msds_653-92-9.do
https://www.capotchem.com/doc/msds_653-92-9.do
https://www.capotchem.com/doc/msds_653-92-9.do
https://www.benchchem.com/product/b3030892/docs?utm_src=pdf-body#methyl-2-bromo-4-hydroxybenzoate-laboratory-disposal-handling-guide-1
https://www.benchchem.com/product/b3030892/docs?utm_src=pdf-body#methyl-2-bromo-4-hydroxybenzoate-laboratory-disposal-handling-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
Methyl 2-bromo-4-hydroxybenzoate

Physical State?

Liquid/Solution
(Reaction Mixture)

Solid Waste
(Powder, Filter Cake)

Is the solvent
Halogenated?

Solvent is Non-Halogenated
(e.g., MeOH, EtOAc)

Solvent is Halogenated
(e.g., DCM, Chloroform)

CRITICAL RULE:
Mixture becomes Halogenated Waste

Container: Wide-Mouth HDPE Jar Container: Safety Carboy

Label: 'Halogenated Organic Solid' Label: '‘Halogenated Organic Solvents'

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Methyl 2-bromo-4-hydroxybenzoate waste streams.
Note that mixing with non-halogenated solvents irreversibly classifies the entire volume as
halogenated waste.

Regulatory & Compliance Context

RCRA Classification (USA): While Methyl 2-bromo-4-hydroxybenzoate is not explicitly P-
listed or U-listed by specific name in 40 CFR 261.33, it is regulated under the "Cradle-to-Grave"
principle.[1]

e Characteristic Waste: If dissolved in flammable solvents, it carries the DOO1 (Ignitable) code.

[1]

e Halogenated Solvents (F-List): If mixed with >10% spent halogenated solvents (e.g.,
Methylene Chloride), it falls under FO02.[1][4][5][6]

Global Harmonization (GHS): Ensure your waste labels reflect the GHS classification found on
the Safety Data Sheet (SDS), specifically the Skull and Crossbones (Acute Toxicity) and
Environment (Aquatic Toxicity) pictograms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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